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Compound of Interest

Compound Name: Methyl retinoate

Cat. No.: B020215

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for methyl retinoate
powder, a derivative of vitamin A utilized in various research and development applications.
Adherence to the following protocols is crucial to ensure personnel safety and maintain the
integrity of experimental outcomes.

Chemical and Physical Properties

Methyl retinoate is the methyl ester of retinoic acid. A thorough understanding of its physical
and chemical properties is fundamental to its safe handling and storage.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b020215?utm_src=pdf-interest
https://www.benchchem.com/product/b020215?utm_src=pdf-body
https://www.benchchem.com/product/b020215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

methyl (2E,4E,6E,8E)-3,7-
) dimethyl-9-(2,6,6-
Chemical Name ] --INVALID-LINK--
trimethylcyclohexen-1-yl)nona-

2,4,6,8-tetraenoate

Retinoic acid, methyl ester;

Synonyms Vitamin A acid methyl ester; Ro  --INVALID-LINK--
4-3781

CAS Number 339-16-2 --INVALID-LINK--

Molecular Formula C21H3002 --INVALID-LINK--

Molecular Weight 314.46 g/mol --INVALID-LINK--

Appearance Yellow powder --INVALID-LINK--

Melting Point 180 °C --INVALID-LINK--

Soluble in most organic
solvents (e.g., acetone,

Solubility chloroform, DMSO, ethanol, --INVALID-LINK--
hexane, methanol) and in fats

and mineral oils.

Stable under recommended
--INVALID-LINK--, --INVALID-

Stability storage conditions. Sensitive LINK

to air, light, and heat.

Hazard Identification and Classification

Methyl retinoate is classified as a hazardous substance. The following table summarizes its
GHS classifications.
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Hazard Class Category Hazard Statement Reference
o H302: Harmful if
Acute Toxicity, Oral Category 4 --INVALID-LINK--
swallowed
Skin H315: Causes skin
) o Category 2 S --INVALID-LINK--
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2A o --INVALID-LINK--
Damage/Eye Irritation eye irritation
H360: May damage
Reproductive Toxicity Category 1B fertility or the unborn --INVALID-LINK--
child
Hazardous to the )
) ) H400: Very toxic to
Aquatic Environment, Category 1 o --INVALID-LINK--
aquatic life
Acute Hazard
Hazardous to the H410: Very toxic to
Aquatic Environment, Category 1 aquatic life with long --INVALID-LINK--

Long-term Hazard

lasting effects

Toxicological Information

Detailed toxicological data for methyl retinoate is limited. The information below is based on

available data for methyl retinoate and related retinoids.

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://www.benchchem.com/product/b020215?utm_src=pdf-body
https://www.benchchem.com/product/b020215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Metric Value Species Route Reference

No specific data
LD50 (Lethal

Dose, 50%)

available for

methyl retinoate.

Related
Compound Data

(for context):

13-cis-Retinoic

) 4,000 mg/kg Rat Oral --INVALID-LINK--
Acid LD50
all-trans Retinoic
) 2 g/kg Rat Oral --INVALID-LINK--
Acid LD50
all-trans Retinoic
1,100 mg/kg Mouse Oral --INVALID-LINK--

Acid LD50

Note: The classification of "Harmful if swallowed" (Category 4) generally corresponds to an
LD50 range of 300 to 2000 mg/kg for oral exposure in rats.

Mechanism of Action and Potential Toxicity

Retinoids, including methyl retinoate, exert their biological effects by binding to nuclear
receptors, specifically retinoic acid receptors (RARSs) and retinoid X receptors (RXRs). This
interaction modulates gene expression, influencing cellular processes such as differentiation,
proliferation, and apoptosis.

Caption: Retinoid signaling pathway.

Toxicity can arise from excessive activation of these pathways. Skin irritation is a common
adverse effect of topical retinoid application and is believed to be mediated by the release of
pro-inflammatory cytokines.
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Mechanism of Retinoid-Induced Skin lrritation

Topical Retinoid
(e.g., Methyl Retinoate)

l

Keratinocytes

Fibroblasts

Pro-inflammatory
Cytokine Release

'

MCP-1 IL-8

Inflammation

Erythema (Redness) Stratum Corneum Peeling

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Skin Irritation Test Workflow (OECD TG 439)

Prepare RhE Tissues
(e.g., EpiDerm™, EpiSkin™)

Y

Topically Apply Methyl Retinoate Powder
(and controls) to Tissues

A4

Incubate for 60 minutes

A4

Rinse and Blot Tissues

A4

Post-incubation (42 hours)

A4

MTT Viability Assay

A4

Extract Formazan

A4

Measure Optical Density

A4

Calculate % Viability
vs. Negative Control

Classify Irritation Potential

Yes o

Irritant (Viability < 50%) Non-Irritant (Viability > 50%)

End
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Hazardous Powder Spill Cleanup Workflow

Alert personnel and
evacuate the immediate area

:

Don appropriate PPE
(including respiratory protection)

:

Contain the spill

:

Gently cover the spill with
wetted absorbent pads to
avoid raising dust

l

Carefully collect the wetted
material using a scoop

:

Place in a labeled,
sealable hazardous waste bag

:

Decontaminate the spill area
with a suitable cleaning agent

:

Dispose of all contaminated
materials as hazardous waste

:

Report the incident
to EHS

l
©
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Safety and Handling of
Methyl Retinoate Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020215#safety-and-handling-of-methyl-retinoate-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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